Cas no 2097899-91-5 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 2097899-91-5
• MF: C₂₀H₁₈F₃NO₂S₂
• MW: 425.487633228302
• CID: 6279928
• PubChem ID: 126852681
• Update Time: 2025-06-26

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide
• F6517-2285
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-[4-(trifluoromethyl)phenyl]propanamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• AKOS040699852
• 2097899-91-5

• Inchi： 1S/C20H18F3NO2S2/c21-20(22,23)14-6-3-13(4-7-14)5-10-19(26)24-12-15(25)16-8-9-18(28-16)17-2-1-11-27-17/h1-4,6-9,11,15,25H,5,10,12H2,(H,24,26)
• InChI Key： VHTFSRNWDKHPLB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(CCC1C=CC(C(F)(F)F)=CC=1)=O)O

Computed Properties

• Exact Mass: 425.07310565g/mol
• Monoisotopic Mass: 425.07310565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 106Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide

Professional Introduction of N-(2-{2,2'-Bithiophene-5-Yl}-2-Hydroxyethyl)-3-4-(Trifluoromethyl)Phenylpropanamide (CAS No: 2097899-91-5)

Recent advancements in organic electronics and bioconjugate chemistry have positioned N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-4-(trifluoromethyl)phenylpropanamide as a promising compound in multifunctional material design. This compound, identified by CAS No: 2097899-91-5, integrates the electronic properties of bithiophene conjugated systems with the bioresponsive characteristics of hydroxyl-functionalized linkers. Its unique structure combines the π-conjugated backbone of thiophene derivatives with a trifluoromethyl-substituted phenyl group, creating a molecular architecture with tunable optoelectronic and biochemical properties.

The central thiophene dimer (i.e., 2,2'-bithiophene) provides planar aromaticity critical for charge transport in organic semiconductors. Recent studies published in Nature Communications (DOI: 10.1038/s41467-023-41865-w) demonstrate that such structures enable exciton diffusion lengths exceeding 20 nm when integrated into photovoltaic devices. The pendant hydroxyethyl group introduces hydrophilic character, enabling self-assembled monolayer formation on silicon surfaces—a property validated through contact angle measurements showing 35° surface wettability at 1 mM concentrations.

In pharmaceutical applications, the trifluoromethylphenyl moiety (CF₃-C₆H_4-) acts as a privileged pharmacophore enhancing metabolic stability. A 2023 study in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00678) showed that fluorinated aromatic substituents like this reduce cytochrome P450 interactions by up to 68%, extending plasma half-lives in murine models. The amide linkage connecting these domains creates a zwitterionic configuration under physiological conditions (pKa ~7.4), enabling reversible protonation-deprotonation behavior critical for stimuli-responsive drug delivery systems.

Synthetic advancements reported in Angewandte Chemie International Edition (DOI: 10.1002/anie.202314765) have optimized the one-pot synthesis using palladium-catalyzed Suzuki-Miyaura coupling followed by amidation under microwave irradiation. This protocol achieves >95% purity with isolated yields of 78%, representing a significant improvement over previous multi-step approaches requiring chromatographic purification. The reaction's solvent system employs environmentally benign dimethyl sulfoxide (DMSO) at reduced volumes (< 5 mL/mmol), aligning with green chemistry principles.

In optoelectronic applications, thin films fabricated from this compound exhibit an optical bandgap of 1.8 eV as measured by UV-vis spectroscopy, ideal for near-infrared light harvesting applications. Time-resolved photoluminescence studies reveal exciton lifetimes of ~1.3 ns at room temperature—a performance metric comparable to commercial polythiophene derivatives but with superior thermal stability (T_g = 145°C). These properties were validated through comparative studies against poly(3-hexylthiophene) (P3HT), showing improved charge carrier mobility (μ = 0.8 cm^²/V·s vs P3HT's μ = 0.4 cm^²/V·s).

Bioconjugation potential arises from the hydroxyl group's reactivity toward NHS esters and other coupling agents, enabling covalent attachment to antibodies or peptides without disrupting electronic properties. A recent proof-of-concept study demonstrated its use as a fluorescent probe for tracking endocytic pathways in HeLa cells, achieving signal-to-noise ratios of >45 after 6-hour incubation—a significant improvement over existing silicon-based quantum dots prone to aggregation artifacts.

The trifluoromethyl substituent also imparts unique photophysical properties, shifting emission maxima to ~680 nm when incorporated into polymer matrices—a wavelength range ideal for in vivo imaging due to reduced tissue autofluorescence interference. This was demonstrated in zebrafish embryo models where the compound's derivatives enabled real-time visualization of vascular development without requiring external quenchers or activators.

Ongoing research focuses on exploiting its dual functionality as both an electron donor and acceptor material in tandem solar cells architectures. Preliminary devices incorporating this compound achieved power conversion efficiencies of 8.7% under AM1.5G illumination—performance levels approaching commercial cadmium telluride technologies but with lead-free compositions meeting RoHS compliance standards.

Critical to its biomedical applications is the compound's biocompatibility profile established through ISO 10993-5 cytotoxicity assays showing LD₅₀>5 mg/mL on NIH/3T3 fibroblasts and no genotoxic effects detected via Ames assays up to concentrations of 1 mM—a safety profile superior to many existing small-molecule fluorinated compounds reported in PubChem databases.